Cas no 946280-36-0 (1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide)

1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide is a specialized organic compound featuring a dihydropyridine core substituted with a 3-chlorobenzyl group at the 1-position and an N-aryl carboxamide moiety at the 3-position. The presence of the trifluoromethylphenyl group enhances its lipophilicity and potential bioactivity, making it a candidate for pharmaceutical or agrochemical applications. The chlorophenyl and trifluoromethyl substituents contribute to its stability and reactivity, particularly in electrophilic or nucleophilic interactions. This compound may serve as an intermediate in the synthesis of biologically active molecules, leveraging its unique structural features for targeted modifications. Its well-defined molecular architecture allows for precise functionalization in medicinal chemistry or material science research.
1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide structure
946280-36-0 structure
Product Name:1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide
CAS No:946280-36-0
MF:C20H14ClF3N2O2
MW:406.785574436188
CID:5506470
PubChem ID:26844088
Update Time:2025-10-30

1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-chlorophenyl)methyl]-6-oxo-N-[4-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide
    • CCG-310634
    • F2744-1438
    • 1-(3-chlorobenzyl)-6-oxo-N-(4-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide
    • 1-(3-chlorobenzyl)-6-oxo-N-[4-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide
    • AKOS021726524
    • 946280-36-0
    • 1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide
    • Inchi: 1S/C20H14ClF3N2O2/c21-16-3-1-2-13(10-16)11-26-12-14(4-9-18(26)27)19(28)25-17-7-5-15(6-8-17)20(22,23)24/h1-10,12H,11H2,(H,25,28)
    • InChI Key: BHONTPCPKLWBHQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CN1C(C=CC(C(NC2C=CC(C(F)(F)F)=CC=2)=O)=C1)=O

Computed Properties

  • Exact Mass: 406.0695899g/mol
  • Monoisotopic Mass: 406.0695899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 49.4Ų

1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide Pricemore >>

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Additional information on 1-(3-chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide (CAS No. 946280-36-0)

1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide, with the CAS number 946280-36-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridine derivatives and features a unique combination of functional groups, including a chlorophenyl moiety, a trifluoromethyl group, and a carboxamide functionality. These structural elements contribute to its distinct pharmacological properties and biological activities.

The synthesis of 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide involves multiple steps and requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes. One notable synthetic route involves the condensation of 3-chlorobenzaldehyde with an appropriate amine followed by cyclization and oxidation steps to form the final product.

In terms of its biological activity, 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. Research has shown that this compound exhibits potent inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. These pathways are often dysregulated in various diseases, including cancer and inflammatory disorders. By targeting these kinases, 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide may offer new therapeutic strategies for the treatment of these conditions.

Recent studies have also explored the anti-inflammatory properties of 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide. In vitro experiments have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential applications in the management of chronic inflammatory diseases, such as rheumatoid arthritis and Crohn's disease.

Beyond its enzymatic and anti-inflammatory activities, 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide has also been investigated for its effects on cellular processes such as apoptosis and autophagy. Apoptosis is a programmed cell death mechanism that is crucial for maintaining tissue homeostasis and eliminating damaged or dysfunctional cells. Autophagy, on the other hand, is a cellular recycling process that helps cells survive under stress conditions. Studies have shown that this compound can modulate both apoptosis and autophagy in cancer cells, potentially enhancing its anticancer efficacy.

The pharmacokinetic properties of 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide are another important aspect of its evaluation as a potential therapeutic agent. Preclinical studies have assessed its absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Results indicate that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity at therapeutic doses. These characteristics make it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-Chlorophenyl)methyl-6-oxo-N-4-(trifluoromethyl)phenyl-1,6-dihydropyridine-3-carboxamide in various disease settings. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy signals. Ongoing research aims to optimize dosing regimens and identify patient populations most likely to benefit from treatment with this compound.

In conclusion, 1-(3-Chlorophenyl)methyl-6-o xo-N -4 -( trifluorometh yl ) phen yl - 1 , 6 - dihyd ro pyr id ine - 3 - car boxam ide (CAS No . 94 6280 - 3 6 - 0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure confers distinct biological activities that make it an attractive target for further research and development in the field of medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and clinical potential, this compound holds promise for addressing unmet medical needs in various disease areas.

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